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Compound of Interest

Compound Name: 4-Methoxy-2-fluorobenzyl cyanide

Cat. No.: B1328565

CAS Number: 749934-29-0

This technical guide provides a comprehensive overview of 4-Methoxy-2-fluorobenzyl
cyanide, a substituted aromatic nitrile of interest to researchers, scientists, and professionals in
drug development. This document details its chemical and physical properties, outlines a
general synthesis methodology, and discusses its potential applications based on the activities
of structurally related compounds.

Chemical and Physical Properties

4-Methoxy-2-fluorobenzyl cyanide, also known by its synonym (2-Fluoro-4-
methoxyphenyl)acetonitrile, is a unique organic compound featuring a phenyl ring substituted
with both a fluorine atom and a methoxy group, alongside an acetonitrile moiety.[1] This
combination of functional groups imparts a moderate polarity to the molecule, influencing its
solubility and reactivity.[1] While specific experimental data for all physical properties are not
readily available in published literature, the fundamental properties are summarized below.
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Property Value Source
CAS Number 749934-29-0 [2]
Molecular Formula CoHsFNO [1]
Molecular Weight 165.16 g/mol

Colorless to pale yellow liquid
Appearance , [1]

or solid

(2-Fluoro-4-

methoxyphenyl)acetonitrile, 2-
Synonyms [1]

Fluoro-4-

methoxybenzeneacetonitrile

Synthesis

A definitive, detailed experimental protocol for the synthesis of 4-Methoxy-2-fluorobenzyl
cyanide is not extensively documented in publicly available literature. However, a general and
widely applicable method for the synthesis of benzyl cyanides involves the nucleophilic
substitution of a corresponding benzyl halide with an alkali metal cyanide. This reaction is a
standard procedure in organic synthesis.[3]

General Experimental Protocol: Cyanation of Benzyl
Halide

This protocol is a generalized procedure based on common methods for the synthesis of
benzyl cyanides and should be adapted and optimized for the specific synthesis of 4-Methoxy-
2-fluorobenzyl cyanide.

Materials:
» 4-Methoxy-2-fluorobenzyl halide (chloride or bromide)
e Sodium cyanide (NaCN) or Potassium cyanide (KCN)

e Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide
(DMSO), or Acetone)
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Inert gas (e.g., Nitrogen or Argon)
Quenching solution (e.g., aqueous sodium hypochlorite)
Extraction solvent (e.g., Ethyl acetate or Dichloromethane)

Drying agent (e.g., anhydrous Sodium sulfate or Magnesium sulfate)

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere, dissolve the 4-Methoxy-2-fluorobenzyl halide in the chosen anhydrous polar
aprotic solvent.

Add a stoichiometric excess (typically 1.1 to 1.5 equivalents) of finely powdered sodium
cyanide or potassium cyanide to the solution.

Heat the reaction mixture with stirring. The reaction temperature and time will need to be
optimized (typical ranges are from room temperature to 100°C and for several hours to
overnight).

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Carefully quench the reaction by slowly adding an aqueous solution of sodium hypochlorite
to decompose any excess cyanide. Caution: This step should be performed in a well-
ventilated fume hood as toxic hydrogen cyanide gas can be evolved.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent.
Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.
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 Purify the crude 4-Methoxy-2-fluorobenzyl cyanide using an appropriate technique, such
as column chromatography on silica gel or distillation under reduced pressure.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of 4-Methoxy-2-fluorobenzyl cyanide.

Potential Applications in Drug Development

While specific biological activities of 4-Methoxy-2-fluorobenzyl cyanide are not yet reported,
the benzyl cyanide scaffold is a key structural motif in a wide range of pharmaceuticals. The
introduction of fluorine and methoxy substituents can significantly modulate the
pharmacokinetic and pharmacodynamic properties of a molecule.

Benzyl cyanide and its derivatives are precursors to a variety of drug classes, including:

e Anticonvulsants: The core structure can be elaborated to synthesize compounds with activity
against seizures.

» Antidepressants: Certain derivatives are known to interact with targets in the central nervous
system relevant to mood disorders.

¢ Analgesics: The scaffold is present in some opioid and non-opioid pain relievers.

o Antihistamines: Modification of the benzyl cyanide structure has led to the development of
H1 receptor antagonists.

The fluorine atom in 4-Methoxy-2-fluorobenzyl cyanide can enhance metabolic stability and
binding affinity to biological targets, while the methoxy group can influence solubility and
receptor interactions. These properties make it an attractive starting material for medicinal
chemistry campaigns aimed at discovering novel therapeutic agents.
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Logical Relationship Diagram
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Caption: Role of 4-Methoxy-2-fluorobenzyl cyanide in a drug discovery workflow.
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Safety Information

Detailed toxicological data for 4-Methoxy-2-fluorobenzyl cyanide are not available. However,
as an organic cyanide, it should be handled with extreme caution. Benzyl cyanides are
generally toxic and can be fatal if swallowed, inhaled, or absorbed through the skin. It is crucial
to handle this compound in a well-ventilated fume hood and to wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat. In case of
exposure, immediate medical attention is necessary.

Conclusion

4-Methoxy-2-fluorobenzyl cyanide is a chemical compound with significant potential as a
building block in synthetic and medicinal chemistry. While specific experimental data and
biological activity studies are currently limited, its structural features suggest it could serve as a
valuable precursor for the development of novel pharmaceuticals. Further research into its
synthesis, characterization, and biological evaluation is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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